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Compound of Interest

Compound Name: Ethyl 5-acenaphthoylformate

Cat. No.: B009255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties, synthesis,

and spectral characterization of Ethyl 5-acenaphthoylformate. This document is intended to

serve as a valuable resource for professionals in the fields of chemical research, drug

development, and materials science.

Physicochemical Properties
Ethyl 5-acenaphthoylformate, with the CAS Number 101110-21-8, is an organic compound

that incorporates the acenaphthene moiety and an ethyl keto-ester functional group.[1][2][3]

While specific experimental data for some physical properties are not readily available in public

literature, the fundamental molecular attributes have been determined.

Table 1: Physicochemical Data for Ethyl 5-Acenaphthoylformate
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Property Value Source

Molecular Formula C₁₆H₁₄O₃ [1][3]

Molecular Weight 254.28 g/mol [1][3]

CAS Number 101110-21-8 [1][2][3]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Synthesis of Ethyl 5-Acenaphthoylformate
The primary method for the synthesis of Ethyl 5-acenaphthoylformate is the Friedel-Crafts

acylation of acenaphthene with ethoxalyl chloride.[1] This electrophilic aromatic substitution

reaction is catalyzed by a Lewis acid, typically aluminum chloride (AlCl₃).[1] The reaction

selectively acylates the 5-position of the acenaphthene ring.[4]

General Experimental Protocol
The following is a representative experimental protocol for the synthesis of Ethyl 5-
acenaphthoylformate based on established principles of the Friedel-Crafts acylation reaction.

Materials:

Acenaphthene

Ethoxalyl chloride

Anhydrous aluminum chloride (AlCl₃)

Anhydrous dichloromethane (DCM)

Hydrochloric acid (HCl), dilute solution

Saturated sodium bicarbonate solution
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Brine

Anhydrous magnesium sulfate (MgSO₄)

Ethanol (for recrystallization)

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, suspend anhydrous aluminum chloride in anhydrous

dichloromethane.

Cool the suspension to 0°C in an ice bath.

Slowly add a solution of ethoxalyl chloride in anhydrous dichloromethane from the dropping

funnel to the cooled suspension with vigorous stirring.

After the addition is complete, add a solution of acenaphthene in anhydrous dichloromethane

dropwise to the reaction mixture.

Allow the reaction mixture to stir at 0°C for one hour, then let it warm to room temperature

and stir for an additional 2-4 hours. Monitor the reaction progress using thin-layer

chromatography (TLC).

Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice

and dilute hydrochloric acid to quench the reaction and decompose the aluminum chloride

complex.

Separate the organic layer and extract the aqueous layer with dichloromethane.

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to yield

pure Ethyl 5-acenaphthoylformate.
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Synthesis Workflow Diagram
Caption: A flowchart illustrating the synthesis of Ethyl 5-acenaphthoylformate.

Spectral Data
Detailed experimental spectral data for Ethyl 5-acenaphthoylformate are not widely

published. However, predicted spectral information can be valuable for characterization

purposes.

Table 2: Predicted Mass Spectrometry Data for Ethyl 5-acenaphthoylformate

Ion Formula Calculated m/z

[M]⁺ C₁₆H₁₄O₃⁺ 254.0943

[M - OCH₂CH₃]⁺ C₁₄H₉O₂⁺ 209.0603

[Acenaphthoyl]⁺ C₁₃H₉O⁺ 181.0653

[Acenaphthene]⁺ C₁₂H₁₀⁺ 154.0783

Note on Spectral Data: For definitive structural confirmation, it is essential to acquire

experimental ¹H NMR, ¹³C NMR, and IR spectra and compare them with theoretical values and

data from analogous compounds.

Logical Relationship Diagram
The synthesis of Ethyl 5-acenaphthoylformate is a logical progression from readily available

starting materials to a more complex, functionalized molecule. This relationship can be

visualized as follows:

Caption: The logical progression from starting materials to the final product.

Conclusion
Ethyl 5-acenaphthoylformate is a valuable chemical intermediate with potential applications

in the synthesis of more complex molecules. This guide provides the currently available

information on its physicochemical properties and a representative synthesis protocol. Further
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experimental investigation is required to fully characterize its physical properties and explore its

potential applications in various scientific and industrial fields. Researchers are encouraged to

use the information provided as a foundation for their work and to contribute to the body of

knowledge on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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